9-Benzylguanine
Cat. No. B3187346
M. Wt: 241.25 g/mol
InChI Key: SMHBTBYHDWNJEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05223619
Procedure details
1-Benzyl-5-(thiocarbamoyl)amino-1H-imidazole-4-carboxamide (2.75 g, 10.0 mM) and sodium tungstate (0.1 g) were suspended in 6N sodium hydroxide (20 ml) at 5° C. 35% hydrogen peroxide (4.0 ml, 44 mM) was added dropwise at 5°-15° C. over 30 minutes. Water (60 ml) was added to the resulting reaction mixture. After stirring for 1 hour in an ice bath pH was adjusted to 5 with hydrochloric acid. The formed product was filtered off, washed with water and dried. Hereby was isolated 1.30 g (54%) of the title compound as a white powder. HPLC indicated about 98% purity. The product had the same physical data as the product of example 4.
Name
1-Benzyl-5-(thiocarbamoyl)amino-1H-imidazole-4-carboxamide
Quantity
2.75 g
Type
reactant
Reaction Step One
Name
sodium tungstate
Quantity
0.1 g
Type
catalyst
Reaction Step Six
Name
Yield
54%
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([N:8]1[C:12]([NH:13][C:14](=S)[NH2:15])=[C:11]([C:17]([NH2:19])=[O:18])[N:10]=[CH:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.OO.O.Cl>[OH-].[Na+].[O-][W]([O-])(=O)=O.[Na+].[Na+]>[CH2:1]([N:8]1[CH:9]=[N:10][C:11]2[C:17](=[O:18])[NH:19][C:14]([NH2:15])=[N:13][C:12]1=2)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:4.5,6.7.8|
|
Inputs
Step One
|
Name
|
1-Benzyl-5-(thiocarbamoyl)amino-1H-imidazole-4-carboxamide
|
|
Quantity
|
2.75 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)N1C=NC(=C1NC(N)=S)C(=O)N
|
Step Two
|
Name
|
|
|
Quantity
|
4 mL
|
|
Type
|
reactant
|
|
Smiles
|
OO
|
Step Three
|
Name
|
|
|
Quantity
|
60 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Five
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
[OH-].[Na+]
|
Step Six
|
Name
|
sodium tungstate
|
|
Quantity
|
0.1 g
|
|
Type
|
catalyst
|
|
Smiles
|
[O-][W](=O)(=O)[O-].[Na+].[Na+]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
After stirring for 1 hour in an ice bath pH
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The formed product was filtered off
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C1=CC=CC=C1)N1C=2N=C(NC(C2N=C1)=O)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.3 g | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 54% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
